Cas no 390424-25-6 (3-(3-bromo-4-hydroxyphenyl)-2-oxopropanoic acid)

• Product Name: 3-(3-bromo-4-hydroxyphenyl)-2-oxopropanoic acid
• CAS No: 390424-25-6
• MF: C₉H₇BrO₄
• MW: 259.053482294083
• CID: 6410833
• PubChem ID: 59324201
• Update Time: 2025-06-08

3-(3-bromo-4-hydroxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-hydroxyphenyl)-2-oxopropanoic acid
• Benzenepropanoic acid, 3-bromo-4-hydroxy-α-oxo-
• 390424-25-6
• MFCD25963049
• CS-0254050
• EN300-1914039
• SCHEMBL3524559
• SY340664

• Inchi： 1S/C9H7BrO4/c10-6-3-5(1-2-7(6)11)4-8(12)9(13)14/h1-3,11H,4H2,(H,13,14)
• InChI Key： AFYMMANWCZJBLU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(C(=O)O)=O)O

Computed Properties

• Exact Mass: 257.95277g/mol
• Monoisotopic Mass: 257.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.785±0.06 g/cm3(Predicted)
• Boiling Point: 397.5±32.0 °C(Predicted)
• pka: 2.37±0.54(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives

Additional information on 3-(3-bromo-4-hydroxyphenyl)-2-oxopropanoic acid

3-(3-Bromo-4-Hydroxyphenyl)-2-Oxopropanoic Acid: A Comprehensive Overview

CAS No. 390424-25-6, also known as 3-(3-bromo-4-hydroxyphenyl)-2-oxopropanoic acid, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated aromatic ring and a carboxylic acid moiety, which contribute to its potential therapeutic applications.

The molecular formula of 3-(3-bromo-4-hydroxyphenyl)-2-oxopropanoic acid is C₉H₈BrO₄, and it has a molecular weight of approximately 256.06 g/mol. The compound's structure includes a substituted phenyl ring with a bromine atom at the 3-position and a hydroxyl group at the 4-position, along with a carboxylic acid group attached to the propionic acid chain. These functional groups play crucial roles in the compound's chemical reactivity and biological activity.

Recent studies have highlighted the potential of 3-(3-bromo-4-hydroxyphenyl)-2-oxopropanoic acid in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of drugs targeting specific metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in cancer metabolism, such as lactate dehydrogenase (LDH) and pyruvate kinase M2 (PKM2).

In addition to its role in cancer research, 3-(3-bromo-4-hydroxyphenyl)-2-oxopropanoic acid has been investigated for its anti-inflammatory properties. A study published in the Inflammation Research journal demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(3-bromo-4-hydroxyphenyl)-2-oxopropanoic acid may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(3-bromo-4-hydroxyphenyl)-2-oxopropanoic acid have also been studied extensively. Research indicates that this compound exhibits good oral bioavailability and favorable metabolic stability, making it an attractive candidate for drug development. Furthermore, preclinical studies have shown that it can cross the blood-brain barrier, which opens up possibilities for its use in central nervous system (CNS) disorders.

In terms of safety, 3-(3-bromo-4-hydroxyphenyl)-2-oxopropanoic acid has been evaluated for its toxicity profile. Toxicological studies have reported that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthetic route for 3-(3-bromo-4-hydroxyphenyl)-2-oxopropanoic acid involves several steps, including the bromination of a substituted phenol followed by esterification and subsequent hydrolysis to form the carboxylic acid. Optimizing these synthetic processes is crucial for ensuring high yields and purity levels, which are essential for pharmaceutical applications.

In conclusion, 3-(3-bromo-4-hydroxyphenyl)-2-oxopropanoic acid (CAS No. 390424-25-6) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.